1'H-Spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one

• IUPAC Name: spiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C12H15N3O/c16-11-9-3-1-2-4-10(9)14-12(15-11)5-7-13-8-6-12/h1-4,13-14H,5-8H2,(H,15,16)
• InChI Key: DMCVIPFZUCHMQV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C12H15N3O
• DSSTOX Substance ID: DTXSID10649762
• Molecular Weight: 217.27 g/mol
• CAS RN: 202826-52-6

Description

1H-Spiro[piperidine-4,2'-quinazolin]-4(3H)-one, also known as spiroquinazoline, is a heterocyclic compound commonly used in laboratory experiments. It is a cyclic compound consisting of a piperidine ring and a quinazoline ring fused together. The spiroquinazoline ring system has been studied extensively and has been found to have a variety of applications in the scientific community, from pharmaceuticals to materials science.

Scientific Research Applications

Ligand Properties and Receptor Interaction

1'H-Spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one compounds have been synthesized and evaluated for their interaction with nociceptin receptors. These compounds demonstrated partial agonistic activity, with some being pure antagonists, suggesting their potential in receptor modulation research (Mustazza et al., 2006).

Solid-Phase Synthesis and Pharmacological Relevance

The solid-phase synthesis of 1,2-dihydroquinazoline-2-carboxylate derivatives, which lead to 1'H-spiro[piperidine-3,2'-quinazolin]-2-ones, has been developed. This process results in compounds with unique 3D architectures and pharmacological significance (Pospíšilová et al., 2018).

Cyclofunctionalization in Synthesis

Cyclofunctionalization processes involving olefinic urethanes and ureas have been used to synthesize 1-substituted spiro[piperidine-4, 4'(3'H)-quinazolin]-2'(1'H)-one derivatives. This method showcases the versatility of these compounds in synthetic organic chemistry (Takai et al., 1988).

Alkylation Studies

Research into the alkylation reactions of spiro[oxirane-2,4-piperidines] has led to insights into how these compounds can act as alkylating agents, particularly in the context of heteroaromatic compounds like 4(3H)-quinazolone (Fishman & Cruickshank, 1968).

Chemo-, Regio-, and Stereoselective Synthesis

Multi-component, 1,3-dipolar cycloaddition reactions have been employed for the chemo-, regio-, and stereoselective synthesis of novel hybrid spiroheterocycles. This approach demonstrates the application of these compounds in creating complex and specific molecular architectures (Rajesh et al., 2012).

Cross-Condensation Techniques

Cross-condensation methods have been used for synthesizing 1'-substituted 6-amino-spiro-4-(piperidine-4')-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitriles, indicating the potential of these compounds in creating physiologically active substances (Shestopalov et al., 2003).

Synthesis routes and methods

Procedure details

1-Benzyl-1′H-spiro[piperidine-4,2′-quinazolin]-4′ (3′H)-one (5.0 g) and 10% palladium-carbon (500 mg) were suspended in methanol (200 mL), and the suspension was stirred at room temperature for 2 days under a hydrogen atmosphere. The catalyst was removed by filtration through celite. The solvent was evaporated under reduced pressure and the residue was crystallized from ethanol/ether to give the object product (2.34 g, 41%).